Cas no 82503-99-9 (2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid)

82503-99-9 structure
Product name:2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid
2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid
- DTXSID10827902
- 82503-99-9
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- Inchi: InChI=1S/C14H15NO2/c1-4-14(2,3)12-11(13(16)17)9-7-5-6-8-10(9)15-12/h4-8,15H,1H2,2-3H3,(H,16,17)
- InChI Key: HIHMAXPDTIAMKI-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 229.110278721Da
- Monoisotopic Mass: 229.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.1Ų
- XLogP3: 3.6
2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid Related Literature
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Edgar D. Goluch,Jwa-Min Nam,Dimitra G. Georganopoulou,Thomas N. Chiesl,Kashan A. Shaikh,Kee S. Ryu,Annelise E. Barron,Chad A. Mirkin,Chang Liu Lab Chip, 2006,6, 1293-1299
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Kevin MacVittie,Jan Halámek,Vladimir Privman,Evgeny Katz Chem. Commun., 2013,49, 6962-6964
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Adrian Scaffidi,Keith A. Stubbs,Rebecca J. Dennis,Edward J. Taylor,Gideon J. Davies,David J. Vocadlo,Robert V. Stick Org. Biomol. Chem., 2007,5, 3013-3019
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Lara Cala,Abraham Mendoza,Francisco J. Fañanás,Félix Rodríguez Chem. Commun., 2013,49, 2715-2717
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